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Compound of Interest

Compound Name: 5-Methyl-4-hexenoic acid

Cat. No.: B1590576

CAS Number: 5636-65-7

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Methyl-4-hexenoic acid is an unsaturated carboxylic acid with potential applications in
organic synthesis and as a building block for more complex molecules. This document provides
a comprehensive overview of its chemical and physical properties, synthesis methodologies,
and available spectroscopic data. While specific biological activities and detailed mechanistic
studies on this compound are not extensively documented in publicly available literature, this
paper summarizes the existing knowledge and provides a foundation for future research and
development endeavors.

Chemical and Physical Properties

5-Methyl-4-hexenoic acid, a colorless to pale yellow liquid, possesses a distinctive odor. It is
an organic compound with the molecular formula C7H1202. Its key physical and chemical
properties are summarized in the table below.
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Property Value Source
Molecular Formula C7H1202

Molecular Weight 128.17 g/mol

CAS Number 5636-65-7

Appearance Colorless to pale yellow liquid

Density 0.930 - 0.9862 g/cm3

Boiling Point 203-205 °C

Melting Point -28 °C

Flash Point 117.993 °C

pKa 4.8 (at 25 °C)

Refractive Index

1.4504 - 1.456

Solubility

Soluble in water and common

organic solvents

Synonyms: 4-Hexenoic acid, 5-methyl-; 5-Methylhex-4-enoic acid.

Synthesis Methodologies

Two primary methods for the synthesis of 5-Methyl-4-hexenoic acid have been described in
the literature.

Method 1: From Hexanedione

This method involves the reaction of hexanedione with methyl ether diborate in the presence of
potassium carbonate. This initial step yields 5-methyl-4-hexene-2,3-diol acid ester, which is
subsequently hydrolyzed under acidic conditions with heating to produce the final product.

Experimental Protocol:

Detailed experimental protocols for this specific synthesis are not readily available in the
reviewed literature. A general procedure would involve:
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e Reaction: Combining hexanedione, methyl ether diborate, and potassium carbonate in a
suitable solvent and stirring the mixture, likely at a controlled temperature.

» Hydrolysis: After the initial reaction is complete, the intermediate ester is treated with an acid
catalyst (e.g., sulfuric acid or hydrochloric acid) and heated to induce hydrolysis.

o Workup and Purification: The reaction mixture would then be subjected to a standard
agueous workup to remove inorganic salts and the catalyst. The crude product would likely
be purified by distillation under reduced pressure.

Method 2: From Hexanal

This alternative synthesis begins with a Michael addition reaction between hexanal and an
isobutyl magnesium halide (a Grignard reagent). This reaction forms 5-methyl-4-hexenol. The
alcohol is then oxidized to yield 5-Methyl-4-hexenoic acid.

Experimental Protocol:

Specific, step-by-step experimental details for this synthesis are not extensively published. A
generalized protocol would entail:

o Grignard Reaction: The isobutyl magnesium halide solution would be slowly added to a
solution of hexanal in an anhydrous ether solvent at a low temperature (e.g., 0 °C) to control
the exothermic reaction.

¢ Quenching: The reaction is then quenched by the slow addition of a saturated aqueous
ammonium chloride solution.

o Extraction and Isolation of Alcohol: The intermediate alcohol, 5-methyl-4-hexenol, is
extracted from the aqueous layer using an organic solvent. The solvent is then removed to
yield the crude alcohol.

o Oxidation: The isolated alcohol is then oxidized using a suitable oxidizing agent (e.g., Jones
reagent, pyridinium chlorochromate) to form the carboxylic acid.

 Purification: The final product, 5-Methyl-4-hexenoic acid, would be purified from the
reaction mixture, likely through extraction and distillation.
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Caption: Synthesis of 5-Methyl-4-hexenoic Acid from Hexanedione.
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Caption: Synthesis of 5-Methyl-4-hexenoic Acid from Hexanal.

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 5-Methyl-4-hexenoic

acid.

Mass Spectrometry
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GC-MS data is available for 5-Methyl-4-hexenoic acid. The mass spectrum provides
information about the fragmentation pattern of the molecule, which can be used for its
identification. [2]

Instrument lonization Type

Shimadzu GCMS-QP2010S El

Infrared (IR) Spectroscopy

While a specific IR spectrum for 5-Methyl-4-hexenoic acid is not provided in the search
results, the characteristic peaks for a carboxylic acid can be predicted. There would be a sharp
band for the C=0 (carbonyl) stretch between 1680 and 1725 cm~! and a broad peak for the O-
H stretch in the 2500 to 3000 cm~1 region.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Detailed *H and 3C NMR data with peak assignments for 5-Methyl-4-hexenoic acid were not
found in the available search results. However, for a carboxylic acid, the hydroxyl proton (OH)
would typically appear in the 10-13 ppm region in *tH NMR spectroscopy, though it may be
broad or unobserved due to chemical exchange.

Biological Activity and Potential Applications

Currently, there is a significant lack of specific data on the biological activity of 5-Methyl-4-
hexenoic acid in the public domain. General statements suggest its use as a raw material or
intermediate in the synthesis of biologically active compounds, fragrances, drugs, and
pesticides. [1]

The broader class of unsaturated carboxylic acids is known to possess a range of biological
activities, but direct studies on this specific molecule are needed to ascertain its potential in
drug development. No information was found regarding its effects on specific cell lines or its
involvement in any signaling pathways.

Safety Information
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5-Methyl-4-hexenoic acid is an organic compound that requires careful handling. It is reported
to be irritating to the eyes and skin. [1] Standard laboratory safety precautions should be
followed when working with this chemical, including the use of protective gloves, goggles, and
clothing. In case of contact, the affected area should be rinsed immediately with plenty of water.
It is also advised to keep the compound away from fire, oxidants, strong acids, and strong
bases, and to ensure good ventilation during use and storage. [1]

Conclusion and Future Directions

5-Methyl-4-hexenoic acid is a readily synthesizable unsaturated carboxylic acid. While its
basic chemical and physical properties are documented, a significant gap exists in the
understanding of its biological activity and potential applications in drug discovery and
development. Future research should focus on:

» Detailed Synthesis Optimization: Elucidating and optimizing the detailed experimental
protocols for its synthesis to improve yield and purity.

o Comprehensive Spectroscopic Analysis: Full characterization using *H NMR, 3C NMR, and
IR spectroscopy with complete data interpretation.

 Biological Screening: A thorough investigation of its biological activities, including but not
limited to, antimicrobial, antifungal, and cytotoxic effects on various cell lines.

e Mechanism of Action Studies: If any significant biological activity is identified, further studies
to understand its mechanism of action and potential involvement in cellular signaling
pathways will be crucial.

This foundational knowledge will be essential for unlocking the full potential of 5-Methyl-4-
hexenoic acid in scientific research and for the development of new therapeutic agents.

« To cite this document: BenchChem. [5-Methyl-4-hexenoic Acid: A Technical Whitepaper].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1590576#5-methyl-4-hexenoic-acid-cas-number-
5636-65-7]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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